Cas no 500137-37-1 (Butanedioic acid, 2-iodo-3-methyl-, 1-ethyl 4-methyl ester, (2R,3R)-rel- (9CI))

• Product Name: Butanedioic acid, 2-iodo-3-methyl-, 1-ethyl 4-methyl ester, (2R,3R)-rel- (9CI)
• CAS No: 500137-37-1
• MF: C₈H₁₃IO₄
• MW: 300.090895414352
• CID: 933068
• PubChem ID: 170987464
• Update Time: 2025-04-19

Butanedioic acid, 2-iodo-3-methyl-, 1-ethyl 4-methyl ester, (2R,3R)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-iodo-3-methyl-, 1-ethyl 4-methyl ester, (2R,3R)-rel- (9CI)
• 1-Ethyl 4-methyl (2r,3r)-2-iodo-3-methylsuccinate
• DB-216087
• 500137-37-1

• Inchi： 1S/C8H13IO4/c1-4-13-8(11)6(9)5(2)7(10)12-3/h5-6H,4H2,1-3H3/t5-,6+/m0/s1
• InChI Key： LSOGFIHBJXXWMA-NTSWFWBYSA-N
• SMILES： I[C@@H](C(=O)OCC)[C@@H](C(=O)OC)C

Computed Properties

• Exact Mass: 299.98586g/mol
• Monoisotopic Mass: 299.98586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų